Cas no 24540-30-5 (Decacene)

• Product Name: Decacene
• CAS No: 24540-30-5
• MF: C₄₂H₂₄
• MW: 528.639970779419
• CID: 1417722
• PubChem ID: 54494119
• Update Time: 2025-04-20

Decacene Chemical and Physical Properties

Names and Identifiers

• Decacene
• 24540-30-5
• DTXSID40711744

• Inchi： 1S/C42H24/c1-2-6-26-10-30-14-34-18-38-22-42-24-40-20-36-16-32-12-28-8-4-3-7-27(28)11-31(32)15-35(36)19-39(40)23-41(42)21-37(38)17-33(34)13-29(30)9-25(26)5-1/h1-24H
• InChI Key： XXVUUWBSFBORGU-UHFFFAOYSA-N
• SMILES： C12C=C3C=C4C=C5C=C6C=CC=CC6=CC5=CC4=CC3=CC1=CC1C=C3C=C4C=C5C=CC=CC5=CC4=CC3=CC=1C=2

Computed Properties

• Exact Mass: 528.18792
• Monoisotopic Mass: 528.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 42
• Rotatable Bond Count: 0
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 9.7

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pentacenes